Cas no 61671-87-2 (Uridine, 5-fluoro-3'-O-methyl-)

Uridine, 5-fluoro-3'-O-methyl- structure
61671-87-2 structure
Product Name:Uridine, 5-fluoro-3'-O-methyl-
CAS No:61671-87-2
MF:C10H13FN2O6
MW:276.218426465988
CID:1628492
Update Time:2024-09-12

Uridine, 5-fluoro-3'-O-methyl- Chemical and Physical Properties

Names and Identifiers

    • Uridine, 5-fluoro-3'-O-methyl-
    • 3'-O-Methyl-5-fluorouridine
    • Uridine, 5-fluoro-3'-O-methyl- (9CI)
    • Inchi: 1S/C10H13FN2O6/c1-18-7-5(3-14)19-9(6(7)15)13-2-4(11)8(16)12-10(13)17/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6-,7-,9-/m1/s1
    • InChI Key: DALMKDGFCIHGIQ-JXOAFFINSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C=C(F)C(=O)NC2=O)[C@H](O)[C@@H]1OC

Computed Properties

  • Exact Mass: 276.07579
  • Monoisotopic Mass: 276.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.1
  • Topological Polar Surface Area: 108A^2

Experimental Properties

  • Density: 1.59±0.1 g/cm3(Predicted)
  • PSA: 108.33
  • pka: 7.63±0.10(Predicted)

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